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Bifenazate Dissipation Half-Life in Apples

The most specific data available is for apples, coming from a 2021 study that investigated the dissipation of

bifenazate and its metabolite. The following table summarizes the half-life values reported [1]:

Compound Half-life Range (Days) in Apples

Bifenazate 4.3 - 7.8

Bifenazate-diazene (metabolite) 5.0 - 5.8

This indicates that bifenazate dissipates at a moderate rate in apples, with its metabolite showing a slightly

more consistent and stable presence [1].

Experimental Protocol for Half-Life Determination

The half-life data for apples was obtained using a rigorous analytical method. The following diagram

outlines the key experimental workflow [1]:
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Methodology Details [1]:

Analytical Technique: High-performance liquid chromatography tandem mass spectrometry (LC-
MS/MS)

Sample Preparation: Apple samples were extracted and cleaned up. The method was validated with
average recoveries ranging from 88.4% to 104.6%, which are considered acceptable for residue

analysis.
Sensitivity: The limit of quantification (LOQ) for both bifenazate and bifenazate-diazene was 0.01

mg/kg.
Field Trials: Apples were collected from 12 different apple-producing areas in China, and residues

were determined under Good Agricultural Practice (GAP) conditions.

Data Availability for Other Crops

While the search results confirm that bifenazate is widely used on strawberries, tomatoes, and other

fruiting vegetables, they do not provide specific experimental half-life values for these crops [2] [3]. The
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European Food Safety Authority (EFSA) peer review for bifenazate, which would be a primary source for

such regulatory data, explicitly identifies a data gap for the finalization of the consumer risk assessment,

indicating that the complete residue and dissipation profile may not be fully resolved [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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